Cas no 1598162-94-7 (2-Propanone, 1-(3-furanyl)-3-(methylamino)-)

• Product Name: 2-Propanone, 1-(3-furanyl)-3-(methylamino)-
• CAS No: 1598162-94-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5291206
• Update Time: 2025-07-15

2-Propanone, 1-(3-furanyl)-3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-furanyl)-3-(methylamino)-

• Inchi： 1S/C8H11NO2/c1-9-5-8(10)4-7-2-3-11-6-7/h2-3,6,9H,4-5H2,1H3
• InChI Key： MXUZXKKPJNTADD-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)C(=O)CNC

Additional information on 2-Propanone, 1-(3-furanyl)-3-(methylamino)-

Introduction to 2-Propanone, 1-(3-furanyl)-3-(methylamino)- (CAS No. 1598162-94-7) and Its Emerging Applications in Chemical Biology

2-Propanone, 1-(3-furanyl)-3-(methylamino)-, identified by the CAS number 1598162-94-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a propanone backbone substituted with a 3-furanyl group and a methylamino moiety, exhibits a unique combination of chemical properties that make it a promising candidate for various biological and synthetic applications.

The 3-furanyl substituent in this molecule imparts a distinctive electronic and steric environment, which can influence its interactions with biological targets. The presence of the methylamino group further enhances its potential as a pharmacophore, enabling diverse functionalization and derivatization strategies. These structural features have positioned this compound as a valuable scaffold for drug discovery and molecular probes.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Propanone, 1-(3-furanyl)-3-(methylamino)-. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The 3-furanyl ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, could facilitate binding to specific protein targets, while the methylamino group may modulate the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The propanone core provides a reactive site for further functionalization, allowing researchers to design derivatives with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's chemical space for drug discovery.

Recent advancements in computational chemistry have also highlighted the potential of 2-Propanone, 1-(3-furanyl)-3-(methylamino)- as a lead compound for virtual screening. Molecular docking studies have demonstrated its binding affinity to several protein targets associated with inflammation and cancer pathways. These findings align with the increasing demand for novel therapeutic agents that can modulate complex biological networks.

The synthesis of 2-Propanone, 1-(3-furanyl)-3-(methylamino)- presents an interesting challenge due to the need to integrate multiple functional groups in a single molecule. However, modern synthetic methodologies have made significant strides in facilitating such constructions. For example, transition-metal-catalyzed reactions and organometallic chemistry have enabled efficient access to complex heterocyclic frameworks, including those featuring both oxygen- and nitrogen-containing rings.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the 3-furanyl group make it suitable for use in organic electronics and optoelectronic materials. Researchers are exploring its potential as a building block for conductive polymers and light-emitting diodes (LEDs), where its ability to form π-conjugated systems could be leveraged.

The growing body of research on 2-Propanone, 1-(3-furanyl)-3-(methylamino)- underscores its significance as a multifunctional molecule with broad applicability across multiple disciplines. As our understanding of its structure-activity relationships continues to evolve, it is likely that new therapeutic and material applications will emerge, further solidifying its role as a cornerstone of modern chemical biology.